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Compound of Interest

Compound Name: 4-(Cyanomethyl)benzoic acid

Cat. No.: B181657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Cyanomethyl)benzoic acid, a

versatile chemical intermediate. The information is curated for professionals in research and

development, with a focus on its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties
4-(Cyanomethyl)benzoic acid, also known as 4-Carboxyphenylacetonitrile, is a bifunctional

molecule containing both a carboxylic acid and a nitrile group.[1] These functional groups make

it a valuable building block in the synthesis of more complex molecules. Its key properties are

summarized in the table below.
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Property Value Reference

CAS Number 50685-26-2 [1]

Molecular Formula C₉H₇NO₂ [2]

Molecular Weight 161.16 g/mol [2]

Melting Point 196 °C [1]

Boiling Point (Predicted) 361.6 ± 25.0 °C

Density (Predicted) 1.257 ± 0.06 g/cm³

pKa (Predicted) 4.04 ± 0.10

Appearance Crystalline solid

Solubility

Soluble in polar organic

solvents like methanol.[3]

Limited solubility in water.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4-(Cyanomethyl)benzoic
acid is not readily available in the searched literature, a plausible synthetic route can be

constructed based on established organic chemistry principles and analogous transformations

of similar molecules. A common approach involves the cyanation of a suitable starting material,

such as 4-(bromomethyl)benzoic acid or its ester, followed by hydrolysis if an ester is used.

Experimental Protocol: Synthesis of 4-
(Cyanomethyl)benzoic acid
This protocol is a representative example based on common organic synthesis techniques.

Materials:

Methyl 4-(bromomethyl)benzoate

Sodium cyanide (NaCN)
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Dimethyl sulfoxide (DMSO)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Cyanation: In a round-bottom flask, dissolve methyl 4-(bromomethyl)benzoate in DMSO. Add

sodium cyanide portion-wise while stirring at room temperature. The reaction is typically

monitored by thin-layer chromatography (TLC) until the starting material is consumed.

Work-up: Pour the reaction mixture into water and extract with ethyl acetate. Wash the

combined organic layers with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude methyl 4-

(cyanomethyl)benzoate.

Hydrolysis: Dissolve the crude ester in a mixture of methanol and water. Add a solution of

sodium hydroxide and heat the mixture to reflux. Monitor the reaction by TLC until the ester

is fully hydrolyzed.

Acidification and Isolation: Cool the reaction mixture and remove the methanol under

reduced pressure. Dilute the remaining aqueous solution with water and acidify with

hydrochloric acid until a precipitate forms.

Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

The crude 4-(cyanomethyl)benzoic acid can be further purified by recrystallization from a

suitable solvent system, such as ethanol/water, to yield the final product.
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Experimental Workflow: Synthesis and Purification

Synthesis

Purification

Methyl 4-(bromomethyl)benzoate + NaCN in DMSO

Crude Methyl 4-(cyanomethyl)benzoate

Cyanation

Hydrolysis with NaOH

Crude 4-(Cyanomethyl)benzoic acid

Acidification

Recrystallization (Ethanol/Water)

Pure 4-(Cyanomethyl)benzoic acid
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A flowchart illustrating the synthesis and purification of 4-(Cyanomethyl)benzoic acid.

Applications in Research and Drug Development
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4-(Cyanomethyl)benzoic acid is primarily utilized as an intermediate in organic synthesis. Its

bifunctional nature allows for a variety of chemical transformations, making it a valuable

precursor for the synthesis of pharmaceuticals, agrochemicals, and dyes.

Derivatives of benzoic acid are known to possess a wide range of biological activities. For

instance, some benzoic acid derivatives have been investigated for their antifungal properties,

targeting enzymes like CYP53.[4] Additionally, derivatives of the structurally related 4-

aminobenzoic acid have shown antimicrobial and cytotoxic activities.[5]

While specific biological activity data such as IC50 or Ki values for 4-(Cyanomethyl)benzoic
acid itself were not found in the reviewed literature, its role as a building block suggests its

incorporation into larger molecules that may exhibit significant biological effects.

Potential Screening Workflow for Biological Activity
The following diagram illustrates a general workflow for screening the biological activity of a

compound like 4-(Cyanomethyl)benzoic acid.
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4-(Cyanomethyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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